Cas no 716316-19-7 (1H-Imidazole,1-cyano-4-nitro-(9CI))

1H-Imidazole,1-cyano-4-nitro-(9CI) structure
716316-19-7 structure
Product Name:1H-Imidazole,1-cyano-4-nitro-(9CI)
CAS No:716316-19-7
MF:C4H2N4O2
MW:138.084279537201
CID:558157
Update Time:2023-03-29

1H-Imidazole,1-cyano-4-nitro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-carbonitrile,4-nitro-
    • 1H-Imidazole,1-cyano-4-nitro-(9CI)
    • Inchi: 1S/C4H2N4O2/c5-2-7-1-4(6-3-7)8(9)10/h1,3H
    • InChI Key: KVXKHVHJOXXNOB-UHFFFAOYSA-N
    • SMILES: C1N(C#N)C=C([N+]([O-])=O)N=1

Computed Properties

  • Exact Mass: 138.018
  • Monoisotopic Mass: 138.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 87.4A^2
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